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Abstract
This technical guide provides a comprehensive overview of the theoretical models used to

describe the nuclear stability and structure of the Gold-193 (¹⁹³Au) isotope. Aimed at

researchers, nuclear scientists, and professionals in related fields, this document synthesizes

experimental data with theoretical frameworks, primarily focusing on the Interacting Boson-

Fermion Model (IBFM) and the Nuclear Shell Model. It outlines the experimental methodologies

employed to probe the structure of ¹⁹³Au, presents available quantitative data in structured

tables, and utilizes visualizations to elucidate complex experimental and theoretical workflows.

While a complete one-to-one comparison of experimental data with theoretical predictions from

the most recent comprehensive studies is limited by data accessibility, this guide provides a

robust framework for understanding the current state of knowledge.

Introduction to Nuclear Stability and Gold-193
The stability of an atomic nucleus is determined by the complex interplay of forces between its

constituent protons and neutrons. Models that can predict nuclear properties, such as energy

levels, spin, parity, and decay modes, are crucial for advancing our understanding of nuclear

physics. The Gold-193 nucleus, with 79 protons and 114 neutrons, is an odd-A (odd mass

number) nucleus situated in a region of the nuclear chart known for complex structures,

including shape coexistence and transitions. Understanding the stability and structure of ¹⁹³Au

provides a critical testing ground for sophisticated nuclear models.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1217023?utm_src=pdf-interest
https://www.benchchem.com/product/b1217023?utm_src=pdf-body
https://www.benchchem.com/product/b1217023?utm_src=pdf-body
https://www.benchchem.com/product/b1217023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Known Experimental Properties of Gold-193
Experimental investigations have determined several key properties of the ¹⁹³Au ground state

and its isomers. These data form the bedrock upon which theoretical models are validated.

Property Value

Mass Number (A) 193

Atomic Number (Z) 79

Neutron Number (N) 114

Half-life (T½) 17.65(15) hours

Decay Mode 100% Electron Capture (EC) / β+ to ¹⁹³Pt

Decay Energy 1.075(9) MeV

Ground State Spin & Parity (Jπ) 3/2+

Magnetic Dipole Moment (μ) +0.1396(5) μN

Electric Quadrupole Moment (Q) +0.664(20) barn

Isomeric State 1 (¹⁹³ᵐ¹Au)
Excitation: 290.20(4) keV; Half-life: 3.9(3) s; Jπ:

11/2-

Isomeric State 2 (¹⁹³ᵐ²Au)
Excitation: 2486.7(6) keV; Half-life: 150(50) ns;

Jπ: (31/2+)

Table 1: Summary of key experimental data for the Gold-193 nucleus.

Theoretical Models of Nuclear Structure
The structure of a complex, many-body system like the ¹⁹³Au nucleus cannot be solved from

first principles alone. Instead, physicists employ models that capture the essential features of

nuclear interactions.

The Nuclear Shell Model
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The Nuclear Shell Model is a foundational model that describes the nucleus in terms of energy

levels, or shells, analogous to the electron shells in atomic physics.[1] Nuclei with specific

"magic numbers" of protons or neutrons (2, 8, 20, 28, 50, 82, 126) exhibit exceptional stability,

which the model explains as filled shells.[1][2]

For an odd-A nucleus like ¹⁹³Au (Z=79, N=114), its properties are largely determined by the

behavior of the single unpaired nucleon—in this case, the 79th proton—outside of a defined

core. ¹⁹³Au has three proton holes relative to the Z=82 magic shell closure. The model predicts

the spin and parity of the ground state based on the available orbitals for this unpaired nucleon.

The Interacting Boson-Fermion Model (IBFM)
The Interacting Boson-Fermion Model (IBFM) is an extension of the Interacting Boson Model

(IBM), which is highly effective for describing collective states in even-even nuclei.[3][4] In the

IBFM, an odd-A nucleus is modeled as an unpaired fermion (the odd nucleon) coupled to an

even-even core nucleus, which is described by interacting bosons (representing pairs of

nucleons).[5]

This approach is particularly well-suited for nuclei like ¹⁹³Au, where collective behavior of the

even-even ¹⁹²Pt or ¹⁹⁴Hg core is coupled with the single-particle motion of the odd proton. A key

study on ¹⁹³Au successfully applied the IBFM, comparing its predictions for positive-parity

states with new experimental data.[6] The model was able to provide a good description of the

level scheme, suggesting it accurately captures the underlying physics of this nucleus.[6]

Experimental Protocols for Studying Gold-193
The study of exotic, unstable nuclei like ¹⁹³Au requires sophisticated experimental techniques

to produce the isotope and measure its properties, typically through the detection of emitted

gamma rays.

Production via Heavy-Ion Fusion-Evaporation
A common method to produce nuclei in this mass region is through heavy-ion fusion-

evaporation reactions. In the case of ¹⁹³Au, a heavy-ion beam is accelerated and directed onto

a stationary target. The projectile and target nuclei fuse, forming a highly excited compound

nucleus, which then "evaporates" several neutrons to de-excite, leaving the desired residual

nucleus. A specific reaction used to populate high-spin states in ¹⁹³Au is:
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¹⁸⁴W + ¹⁴N → ¹⁹⁸Po* → ¹⁹³Au + 5n

In this reaction, a beam of ¹⁴N ions is accelerated to a specific energy and impinges on a

Tungsten-184 target.

In-Beam Gamma-Ray Spectroscopy
Once produced, the excited ¹⁹³Au nuclei decay towards their ground state by emitting a

cascade of gamma rays. Detecting these gamma rays allows for the reconstruction of the

nuclear level scheme. This is accomplished using an array of high-purity germanium (HPGe)

detectors, which offer excellent energy resolution.

The AFRODITE (African Omnipurpose Detector for Innovative Techniques and Experiments)

array at iThemba LABS in South Africa is an example of such a setup.[3][6] It consists of

multiple Clover detectors (each composed of four HPGe crystals) and Low Energy Photon

Spectrometers (LEPS) to detect gamma rays over a wide energy range.[6] By analyzing

gamma-gamma coincidences—detecting two gamma rays simultaneously—scientists can

establish which transitions occur in a cascade, thereby building the level scheme.

Figure 1: Workflow for the production and spectroscopic study of 193Au.

Click to download full resolution via product page

Theoretical Models vs. Experimental Data
The ultimate test of a nuclear model is its ability to reproduce experimental data. The 2014

study on ¹⁹³Au provided a detailed comparison between newly observed energy levels and

calculations from the IBFM.

Logical Framework for Comparison
The process of refining nuclear models is an iterative cycle involving prediction,

experimentation, and comparison. This logical relationship ensures that theoretical frameworks

are continuously improved based on empirical evidence.

Figure 2: Logical workflow for validating nuclear models.
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Quantitative Comparison
The abstract of the key 2014 study reports good agreement between the experimental data for

positive-parity states and a general IBFM calculation.[6] This suggests the model successfully

captures the collective and single-particle features of ¹⁹³Au. A more detailed, state-by-state

comparison requires access to the full dataset from that publication. However, we can present

the experimentally known energy levels for context.

Experimental Level Energy (keV) Spin / Parity (Jπ)

0.0 3/2+

278.9 1/2+

290.2 11/2-

318.5 5/2+

508.0 7/2+

686.1 3/2+

732.1 5/2+

Table 2: A selection of experimentally determined low-lying energy levels in ¹⁹³Au. Theoretical

models aim to reproduce these energies and their corresponding quantum numbers.

The study also investigated reduced transition probabilities, such as B(E2) values, which are a

sensitive probe of nuclear collectivity and deformation. The agreement found between

experimental results and IBFM calculations for these values further strengthens the validity of

the model for ¹⁹³Au.

Conclusion
The nuclear structure of Gold-193 presents a fascinating case study in a region of the nuclear

chart where single-particle and collective degrees of freedom are intricately linked. Theoretical

frameworks, particularly the Nuclear Shell Model and the Interacting Boson-Fermion Model,

provide powerful tools for interpreting its properties. The IBFM, in particular, has been shown to
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successfully reproduce experimental observations of the ¹⁹³Au level structure, confirming its

applicability for odd-A nuclei in this mass region.

Future experimental work with advanced detector arrays will continue to populate higher-spin

states and measure transition probabilities with greater precision. These new data will provide

stricter constraints on theoretical models, leading to a deeper and more refined understanding

of the forces that govern the stability and structure of heavy nuclei. This ongoing synergy

between experiment and theory is essential for pushing the frontiers of nuclear science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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